(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate
• InChI: InChI=1S/C18H19NO3/c1-14-3-5-15(6-4-14)11-12-19-18(20)22-13-16-7-9-17(21-2)10-8-16/h3-12H,13H2,1-2H3,(H,19,20)/b12-11+
• InChI Key: PXBOUSFTLCPDNW-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CNC(=O)OCC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/NC(=O)OCC2=CC=C(C=C2)OC
• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol

Description

(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly known as 'MK-801' and is a non-competitive antagonist of the N-Methyl-D-aspartate (NMDA) receptor.

Scientific Research Applications

Synthetic Chemistry and Functional Group Transformations

Research in synthetic chemistry often focuses on the development of novel methodologies for the functionalization and transformation of complex molecules. For instance, studies on directed lithiation and subsequent reactions with electrophiles demonstrate the utility of similar compounds in synthesizing substituted products, potentially offering pathways for derivatizing "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate" for various applications (Smith, El‐Hiti, & Alshammari, 2013).

Materials Science and Optical Properties

In materials science, the aggregation-induced emission (AIE) properties of carbazole and triphenylamine-substituted ethenes have been studied. These materials, which share structural motifs with "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate," show potential for high solid-state fluorescence and applications in electroluminescent devices, suggesting possible research avenues into the optical properties of the compound (Chan et al., 2014).

Environmental Studies and Toxicology

Research into environmental contaminants and their potential effects on human health often investigates compounds with similar structures to "(4-methoxyphenyl)methyl N-[(E)-2-(4-methylphenyl)ethenyl]carbamate." For example, studies on the reductive dechlorination of methoxychlor by human intestinal bacteria under anaerobic conditions highlight the metabolic fate of related compounds, which could inform environmental and health risk assessments of related carbamates (Yim et al., 2008).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact withEGFR and VEGFR-2 . These receptors play a crucial role in cell signaling pathways, particularly in cell growth and proliferation.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets (egfr and vegfr-2) by binding to their active sites, thereby inhibiting their activity . This interaction could lead to changes in cell signaling pathways, potentially affecting cell growth and proliferation.

Biochemical Pathways

Given its potential interaction with egfr and vegfr-2, it may influence pathways related to cell growth, proliferation, and angiogenesis .

Pharmacokinetics

Compounds with similar structures have been reported to meet the admet and drug-likeness requirements without a single instance of lipinski’s rule of five violations . This suggests that the compound may have good bioavailability.

Result of Action

Based on its potential interaction with egfr and vegfr-2, it may inhibit cell growth and proliferation, potentially having therapeutic effects in conditions characterized by abnormal cell growth .